methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(1-oxo-4-pyrrolidin-1-ylphthalazin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C22H22N4O4/c1-30-22(29)15-8-10-16(11-9-15)23-19(27)14-26-21(28)18-7-3-2-6-17(18)20(24-26)25-12-4-5-13-25/h2-3,6-11H,4-5,12-14H2,1H3,(H,23,27)
• InChI Key: QPYWMMBNMBFKQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCCC4
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

Methyl 4-(2-(1-oxo-4-(pyrrolidin-1-yl)phthalazin-2(1H)-yl)acetamido)benzoate, also known as MOPP, is a chemical compound that has been widely used in scientific research for its unique properties. MOPP is a phthalazine derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological systems. In

Scientific Research Applications

Synthesis and Characterization

Research on related compounds often involves the synthesis and characterization of novel heterocyclic compounds, which are crucial in developing pharmaceuticals and materials science. For example, the synthesis of pyridines, pyrimidinones, and oxazinones as anti-inflammatory agents using citrazinic acid as a starting material demonstrates the versatility of heterocyclic chemistry in producing compounds with potential therapeutic applications (Amr, Sabry, & Abdulla, 2007). Similarly, the structural elucidation of polymers derived from dihydro-phthalazine and bis(fluorophenyl)sulfone via spectroscopic and magnetic resonance techniques underscores the importance of detailed characterization in understanding the properties of novel materials (Paventi, Chan, & Hay, 1996).

Potential Pharmaceutical Applications

The creation and evaluation of novel compounds often target their potential pharmaceutical applications. For instance, the development of polybenzimidazoles containing phenyl phthalazinone moieties for high-temperature proton exchange membranes highlights the intersection of materials science and biomedical applications, with implications for improving membrane technology in medical devices (Li et al., 2012). Another study focuses on synthesizing new heterocycles incorporating phthalazine, showcasing the ongoing efforts to discover compounds with antibacterial activity, underscoring the pharmaceutical industry's interest in developing new antimicrobial agents (Khalil, Berghot, & Gouda, 2009).

Materials Science Applications

Research into compounds with related structures also extends to materials science, where their properties can be harnessed for various applications. The study on acid-doped polybenzimidazoles containing phthalazinone moieties, for example, illustrates the potential of these compounds in fabricating high-temperature proton exchange membranes, which are critical components in fuel cell technology (Li et al., 2012).